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Compound of Interest

Compound Name: Tacalcitol

Cat. No.: B196726 Get Quote

Essential Safety and Handling Guide for
Tacalcitol
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Tacalcitol in a laboratory setting. Adherence to these procedural steps is vital for

ensuring the safety of all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Tacalcitol is a potent synthetic vitamin D3 analog that requires careful handling. According to

safety data sheets, it is classified as highly toxic and can be fatal if swallowed, inhaled, or in

contact with skin.[1][2] It can also cause serious eye and skin irritation and may lead to allergic

reactions or breathing difficulties if inhaled.[2][3]

Table 1: GHS Hazard and Precautionary Information
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Category Code Description

Signal Word Danger

Hazard Statements H300 Fatal if swallowed.[1][2][4]

H310 Fatal in contact with skin.[2]

H330 Fatal if inhaled.[2]

H317
May cause an allergic skin

reaction.[2]

H319
Causes serious eye irritation.

[2][3]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

H372

Causes damage to organs

through prolonged or repeated

exposure.[2]

Precautionary Statements P264
Wash hands thoroughly after

handling.[1][3]

P270
Do not eat, drink or smoke

when using this product.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P405 Store locked up.[1][3]

P501

Dispose of contents/container

in accordance with local

regulation.[1]

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with Tacalcitol, the following PPE is mandatory:
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Hand Protection: Handle with inspected, chemical-resistant gloves. Use proper glove

removal technique to avoid skin contact and dispose of contaminated gloves after use.[5]

Eye Protection: Use chemical splash-resistant safety glasses or goggles that are tested and

approved under government standards like NIOSH (US) or EN 166 (EU).[3][5]

Respiratory Protection: Use a NIOSH-approved respirator or equivalent if there is a risk of

inhaling dust or aerosols. Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[5]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Operational Plan: Step-by-Step Handling Protocol
This workflow ensures a systematic and safe approach to handling Tacalcitol from receipt to

disposal.
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1. Preparation Phase

2. Handling & Experimental Phase

3. Post-Experiment Phase

4. Disposal

Emergency Response

Receive Tacalcitol
Verify Container Integrity

Review Safety Data Sheet (SDS)

Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Chemical Fume Hood

Handle with Care
Avoid Dust/Aerosol Formation

No Eating, Drinking, or Smoking Spill or Exposure Event

Wash Hands Thoroughly After Use

Decontaminate Work Surfaces & Equipment

Properly Store Tacalcitol
(Locked, -20°C for long term)

Collect Waste in a Labeled,
Sealed Hazardous Waste Container

Dispose According to Institutional
& Local Regulations

Follow Emergency Procedures
(See Section 3)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tacalcitol in a laboratory setting.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, separating the eyelids with fingers to ensure adequate flushing. Remove contact

lenses if present and easy to do. Seek prompt medical attention.[1][5]

Skin Contact: Immediately wash the affected area thoroughly with large amounts of water

and soap.[2] Remove all contaminated clothing and shoes. Call a physician.[1]

Inhalation: Relocate the individual to fresh air immediately. If breathing is difficult, administer

oxygen or perform cardiopulmonary resuscitation (CPR) if necessary, avoiding mouth-to-

mouth resuscitation. Seek medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[1][5]

Accidental Spill: Evacuate personnel to a safe area. Wear full personal protective equipment,

including respiratory protection.[1] Prevent the spill from entering drains.[5] Absorb the spill

with an inert, non-combustible material (e.g., diatomite, universal binders) and place it in a

suitable, closed container for disposal.[1] Decontaminate surfaces by scrubbing with alcohol.

[1]

Storage and Disposal Plan
Proper storage and disposal are essential for safety and regulatory compliance.

Storage:

Keep the container tightly sealed.[5]

Store in a cool, dry, and well-ventilated area that is locked up.[1][3][5]

Protect from direct sunlight and sources of ignition.[1]

The recommended storage temperature is -20°C for long-term storage and 2-8°C for short-

term.[5]
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Disposal:

Tacalcitol and any contaminated materials must be disposed of as hazardous waste in

accordance with all applicable federal, state, and local regulations.[1]

Do not dispose of the substance into drains or water courses.[1]

For unused or expired medicinal products, the preferred method of disposal is a drug take-

back program.[6][7]

If a take-back program is unavailable, mix the medicine with an undesirable substance like

coffee grounds or cat litter, place the mixture in a sealed plastic bag, and dispose of it in the

household trash.[6][7][8] Ensure all personal information is removed from the container label

before disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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